
A Technical Guide to the Physical Constants of
1,1,1-Trimethoxypropane-d5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1,1-Trimethoxypropane-d5

Cat. No.: B12300022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physical data for

1,1,1-Trimethoxypropane-d5. Due to the current absence of experimentally determined

physical constants for the deuterated species in publicly accessible literature, this document

presents the known physical properties of its non-deuterated analogue, 1,1,1-

Trimethoxypropane. Furthermore, it discusses the anticipated isotopic effects on these

properties and outlines general experimental protocols for their determination.

Introduction to 1,1,1-Trimethoxypropane-d5
1,1,1-Trimethoxypropane-d5 is a deuterated isotopologue of 1,1,1-Trimethoxypropane. The

replacement of five hydrogen atoms with deuterium can significantly alter the compound's

metabolic fate and reaction kinetics due to the kinetic isotope effect, making it a valuable tool in

mechanistic studies and as an internal standard in mass spectrometry. The physical properties

of deuterated compounds can exhibit notable differences from their hydrogen-containing

counterparts.[1][2]

Physical Constants of 1,1,1-Trimethoxypropane
(Non-deuterated)
As a baseline for understanding the properties of the deuterated compound, the following table

summarizes the known physical constants of 1,1,1-Trimethoxypropane.
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Physical Property Value Source

Molecular Formula C₆H₁₄O₃ [3]

Molecular Weight 134.17 g/mol [3]

CAS Number 24823-81-2 [3][4]

Boiling Point 104.5 ± 20.0 °C at 760 mmHg ChemSrc

Density 0.9 ± 0.1 g/cm³ ChemSrc

Refractive Index 1.393 ChemSrc

Flash Point 25.4 ± 17.3 °C ChemSrc

Vapor Pressure 35.8 ± 0.2 mmHg at 25°C ChemSrc

Anticipated Isotopic Effects on Physical Properties
The substitution of protium (¹H) with deuterium (²H) introduces changes in the physical

properties of a molecule, primarily due to the mass difference between the two isotopes.

Molecular Weight: The molecular weight of 1,1,1-Trimethoxypropane-d5 will be higher than

that of the non-deuterated form due to the greater mass of deuterium. The calculated

molecular weight would be approximately 139.20 g/mol .

Boiling Point: Deuterated compounds generally have a slightly higher boiling point than their

non-deuterated analogs.[5] For example, the boiling point of heavy water (D₂O) is 101.4 °C,

compared to 100.0 °C for H₂O.[5] A similar slight increase is expected for 1,1,1-
Trimethoxypropane-d5.

Density: The density of deuterated compounds is also typically greater. Heavy water is about

10.6% denser than ordinary water.[5][6] A corresponding increase in density is anticipated for

1,1,1-Trimethoxypropane-d5.

Vibrational Frequency: The carbon-deuterium (C-D) bond has a lower vibrational frequency

compared to the carbon-hydrogen (C-H) bond. This difference is fundamental to the kinetic

isotope effect and can be observed using infrared (IR) spectroscopy.[7]
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Experimental Protocols for Determination of
Physical Constants
For novel or uncharacterized compounds like 1,1,1-Trimethoxypropane-d5, the following

general experimental protocols can be employed to determine key physical constants.

Determination of Boiling Point
The boiling point of a liquid can be determined using a distillation apparatus. The sample is

heated, and the temperature at which the liquid and vapor phases are in equilibrium at a given

pressure is recorded. For small sample sizes, a micro-boiling point apparatus can be utilized.

The Clausius-Clapeyron relation can be used to calculate the boiling point at different

pressures if the latent heat of vaporization is known.[8]

Determination of Density
A pycnometer or a digital density meter can be used for the precise determination of the

density of a liquid sample. The mass of a known volume of the liquid is measured at a constant

temperature.

Determination of Refractive Index
An Abbe refractometer is commonly used to measure the refractive index of a liquid. A drop of

the sample is placed on the prism, and the instrument measures the extent to which light is

bent as it passes through the sample. This measurement is typically performed at a standard

temperature, such as 20°C.

Signaling Pathways and Biological Activity
1,1,1-Trimethoxypropane and its deuterated form are simple organic molecules and are not

known to be involved in specific biological signaling pathways. Their primary utility in a

biological context would be as a tracer or internal standard in metabolic studies.

Logical Workflow for Characterization
The following diagram illustrates a logical workflow for the characterization of a deuterated

compound for which direct physical constant data is unavailable.
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Caption: Workflow for characterizing a deuterated compound with no existing data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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